Cas no 55121-81-8 (Benzenesulfonic acid,dimethyloctadecyl-)
55121-81-8 structure
Product Name:Benzenesulfonic acid,dimethyloctadecyl-
CAS No:55121-81-8
MF:C26H46O3S
MW:438.706647396088
CID:378013
PubChem ID:6453132
Update Time:2025-04-19
Benzenesulfonic acid,dimethyloctadecyl- Chemical and Physical Properties
Names and Identifiers
-
- Benzenesulfonic acid,dimethyloctadecyl-
- 2,3-dimethyl-6-octadecylbenzenesulfonic acid
- octadecylxylenesulphonic acid
- 1-(4-methylphenyl)nonadecane-1-sulfonic acid
- W-111102
- 55121-81-8
- Dimethyloctadecylbenzenesulphonic acid
- DTXSID70970483
- OCTADECYLXYLENESULFONIC ACID
- EINECS 259-489-6
-
- Inchi: 1S/C26H46O3S/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-26(30(27,28)29)25-22-20-24(2)21-23-25/h20-23,26H,3-19H2,1-2H3,(H,27,28,29)
- InChI Key: GKAGWLBTBZPXEP-UHFFFAOYSA-N
- SMILES: S(C(C1C=CC(C)=CC=1)CCCCCCCCCCCCCCCCCC)(=O)(=O)O
Computed Properties
- Exact Mass: 438.31698
- Monoisotopic Mass: 438.316766
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 30
- Rotatable Bond Count: 19
- Complexity: 475
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 62.8
- XLogP3: 10.4
Experimental Properties
- Density: 1
- Refractive Index: 1.503
- PSA: 54.37
Benzenesulfonic acid,dimethyloctadecyl- Related Literature
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David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
-
Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
-
Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
-
Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
-
Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
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